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Compound of Interest

Compound Name: 3-Ethyl-2-pentanol

Cat. No.: B1594631

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals is paramount. This document provides immediate, essential safety and
logistical information for 3-Ethyl-2-pentanol, including personal protective equipment (PPE)
recommendations, operational procedures, and disposal plans.

Physical and Chemical Properties

Property Value

Molecular Formula C7H160

Molecular Weight 116.20 g/mol [1]

Appearance Colorless liquid[2]

Boiling Point 149 - 152.74 °C[1][3]

Flash Point 51.60 °C (125.00 °F) (estimated)[1]
Vapor Pressure 1.282 mmHg @ 25 °C (estimated)[1]
Solubility in Water 4725 mg/L @ 25 °C (estimated)[1]

Hazard Identification and Personal Protective
Equipment (PPE)
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3-Ethyl-2-pentanol is a flammable liquid and vapor that can cause skin and serious eye

irritation, as well as respiratory irritation.[4][5] Proper PPE is crucial to minimize exposure and

ensure safety.

Hazard

Required PPE

Recommended
Material/Type

Eye and Face Protection

Safety glasses with side
shields or goggles. A face
shield may be required for

splash hazards.

ANSI Z87.1-compliant.

Skin Protection

Chemical-resistant gloves and

a lab coat or protective suit.

Gloves: Butyl rubber,
Neoprene, or Viton are
generally recommended for
alcohols.[6] Nitrile gloves may
be suitable for splash
protection but should be
changed immediately upon
contact.[7] Always check
manufacturer-specific glove

compatibility charts.

Respiratory Protection

Required if working in poorly
ventilated areas or when vapor

concentrations are high.

A NIOSH-approved air-
purifying respirator with
organic vapor cartridges.[8][9]
For unknown or high
concentrations, a self-
contained breathing apparatus
(SCBA) is necessary.[10]

Operational Plan for Safe Handling

Adherence to a strict operational workflow is critical for safety. This involves preparation, use,

and post-use procedures.
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Preparation Post-Handling

Decontaminate work area and equipment

Ensure well-ventilated area (fume hood)
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Remove PPE correctly

Don appropriate PPE

\ 4

\4

Wash hands thoroughly

Inspect equipment for leaks/damage

Handlin; Disposal
\ 4 & EV

Dispense chemical carefully, avoiding splashes Collect waste in a labeled, sealed container

\ 4

\ 4 \ 4

Store waste in a designated, ventilated area

Ground/bond container to prevent static discharge Keep away from ignition sources

\ 4

Dispose of waste through approved channels

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3-Ethyl-2-pentanol.

Disposal Plan

Proper disposal of 3-Ethyl-2-pentanol and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection:
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o Collect waste 3-Ethyl-2-pentanol in a dedicated, properly labeled, and sealed container.
The container must be compatible with the chemical.

e Do not mix with other waste streams unless compatibility is confirmed.

Storage of Chemical Waste:

» Store waste containers in a designated, well-ventilated, and cool area, away from ignition
sources and incompatible materials.[4][5]

o Ensure the storage area has secondary containment to manage potential leaks.

Disposal Procedure:

» 3-Ethyl-2-pentanol is considered hazardous waste and must be disposed of through an
approved hazardous waste disposal facility.[11]

e Do not pour down the drain or dispose of in regular trash.[4]

« Contaminated materials such as gloves, absorbent pads, and empty containers should also
be treated as hazardous waste. Empty containers should be triple-rinsed with a suitable
solvent, and the rinsate collected as hazardous waste.[12]

» Follow all local, state, and federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
3-Ethyl-2-pentanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594631#personal-protective-equipment-for-
handling-3-ethyl-2-pentanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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